Cas no 901259-44-7 (2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide)

• Product Name: 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide
• CAS No: 901259-44-7
• MF: C₂₀H₂₀BrN₃O₂S
• MW: 446.360702514648
• CID: 6265439
• PubChem ID: 20852040
• Update Time: 2025-05-23

2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide
• 2-[[2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• SR-01000126188-1
• 2-((2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide
• AKOS001790394
• SR-01000126188
• F3407-0966
• 2-{[2-(4-BROMOPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(2-METHOXYETHYL)ACETAMIDE
• 901259-44-7

• Inchi： 1S/C20H20BrN3O2S/c1-26-12-11-22-17(25)13-27-20-18(14-5-3-2-4-6-14)23-19(24-20)15-7-9-16(21)10-8-15/h2-10H,11-13H2,1H3,(H,22,25)(H,23,24)
• InChI Key： JJLDFSNNQFYZLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=C(C2C=CC=CC=2)N1)SCC(NCCOC)=O

Computed Properties

• Exact Mass: 445.04596g/mol
• Monoisotopic Mass: 445.04596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide

Introduction to 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide (CAS No. 901259-44-7)

2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide, with the CAS number 901259-44-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of imidazoles and is characterized by its unique structural features, which include a bromophenyl group, a phenyl group, and a methoxyethyl acetamide moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide involves several steps, including the formation of the imidazole ring, the introduction of the bromophenyl and phenyl groups, and the final attachment of the methoxyethyl acetamide functionality. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In terms of its biological activity, 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide has been studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable areas of research is its activity as an inhibitor of histone deacetylases (HDACs). HDAC inhibitors have shown promise in the treatment of various cancers by inducing cell cycle arrest, apoptosis, and differentiation. Studies have demonstrated that 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide can effectively inhibit HDAC activity in vitro, leading to reduced proliferation and increased apoptosis in cancer cells.

Beyond its potential as an HDAC inhibitor, 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can modulate key inflammatory pathways, including the nuclear factor-kappa B (NF-κB) pathway, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide are another important aspect of its evaluation. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and stability in biological systems have been assessed in preclinical models, providing valuable insights into its suitability for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential benefits in treating specific diseases.

In addition to its therapeutic applications, 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide has also been used as a tool compound in basic research to investigate cellular processes and signaling pathways. Its ability to selectively target specific proteins or pathways makes it a valuable reagent for understanding disease mechanisms and developing new therapeutic strategies.

The future prospects for 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide are promising. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to explore new indications beyond cancer and inflammation. Collaborative efforts between academia and industry are driving innovation in this field, with the goal of bringing this compound closer to clinical use.

In conclusion, 2-{2-(4-bromophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide (CAS No. 901259-44-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.